Cas no 2022690-17-9 (1-propylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-propylcyclopropane-1-sulfonyl chloride
• CAS No: 2022690-17-9
• MF: C₆H₁₁ClO₂S
• MW: 182.668339967728
• CID: 5977815
• PubChem ID: 123793254
• Update Time: 2025-06-09

1-propylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-propylcyclopropane-1-sulfonyl chloride
• EN300-1143046
• 2022690-17-9

• Inchi： 1S/C6H11ClO2S/c1-2-3-6(4-5-6)10(7,8)9/h2-5H2,1H3
• InChI Key： GMTAFKPRBHIPGG-UHFFFAOYSA-N
• SMILES： ClS(C1(CCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 182.0168285g/mol
• Monoisotopic Mass: 182.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-propylcyclopropane-1-sulfonyl chloride

Introduction to 1-propylcyclopropane-1-sulfonyl chloride (CAS No. 2022690-17-9)

1-propylcyclopropane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2022690-17-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and fine chemicals. The unique structural features of 1-propylcyclopropane-1-sulfonyl chloride, including its cyclopropane ring and propyl substituent, contribute to its distinctive reactivity and make it a valuable intermediate in various synthetic pathways.

The cyclopropane moiety in 1-propylcyclopropane-1-sulfonyl chloride is a key structural element that imparts unique electronic and steric properties to the molecule. Cyclopropanes are known for their high ring strain, which makes them highly reactive in various chemical transformations. This reactivity is particularly useful in pharmaceutical synthesis, where cyclopropane-containing compounds have shown promise as bioactive molecules. The propyl group, on the other hand, introduces additional functionalization possibilities, allowing for further derivatization and modification to suit specific synthetic needs.

Sulfonyl chlorides, such as 1-propylcyclopropane-1-sulfonyl chloride, are also well-known for their ability to act as leaving groups in nucleophilic substitution reactions. This property makes them invaluable in the synthesis of more complex molecules, including heterocyclic compounds and biologically active scaffolds. In recent years, there has been a growing interest in the use of sulfonyl chlorides in drug discovery due to their role in constructing novel pharmacophores and improving drug-like properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 1-propylcyclopropane-1-sulfonyl chloride as a building block for the development of new therapeutic agents. For instance, researchers have explored its utility in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically relevant compounds. The cyclopropane ring has been shown to enhance binding affinity to certain biological targets, making it an attractive feature for drug design. Additionally, the sulfonyl chloride group provides a convenient handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The chemical synthesis of 1-propylcyclopropane-1-sulfonyl chloride involves multi-step processes that require careful optimization to ensure high yield and purity. One common synthetic route involves the reaction of propyl-substituted cyclopropanol with phosphorus pentachloride (PCl₅), which leads to the formation of the corresponding sulfonyl chloride. This reaction is typically carried out under controlled conditions to minimize side products and maximize efficiency. Alternative synthetic methods may involve the use of other reagents or catalysts, depending on the specific requirements of the desired application.

In industrial settings, 1-propylcyclopropane-1-sulfonyl chloride is often produced on a large scale to meet the demands of pharmaceutical manufacturers. Quality control measures are essential to ensure that the final product meets stringent regulatory standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to verify the compound's identity and purity.

The applications of 1-propylcyclopropane-1-sulfonyl chloride extend beyond pharmaceuticals into other areas of chemical research. For example, it has been used as a precursor in the synthesis of agrochemicals and specialty chemicals. Its unique reactivity makes it a valuable tool for organic chemists seeking to develop novel molecular architectures with potential industrial applications.

As our understanding of molecular interactions continues to evolve, so does the role of 1-propylcyclopropane-1-sulfonyl chloride in scientific research. Ongoing studies are exploring its potential use in materials science and nanotechnology, where its structural properties could be leveraged to create new functional materials. The compound's ability to participate in diverse chemical transformations ensures its continued relevance in both academic and industrial research settings.

In conclusion, 1-propylcyclopropane-1-sulfonyl chloride (CAS No. 2022690-17-9) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules, while its versatility allows for broad applications across multiple disciplines. As research progresses, we can expect further insights into its utility and new ways it will be integrated into future scientific advancements.